Cas no 1125-29-7 (trimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: trimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1125-29-7
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD00159648
• CID: 134279
• PubChem ID: 736514
• Update Time: 2025-06-11

trimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trimethyl-1H-pyrazole-4-carboxylic acid
• ART-CHEM-BB B006363
• AKOS B006363
• AKOS PAO-0337
• RARECHEM AL BE 0403
• 1,3,5-trimethyl-1H-pyrazole-4-carboxylic acid(SALTDATA: FREE)
• 1,3,5-triMethyl-1H-pyrazol-4-carboxylic acid
• 1H-Pyrazole-4-carboxylicacid, 1,3,5-trimethyl-
• 1,3,5-trimethylpyrazole-4-carboxylic acid
• trimethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1,3,5-trimethyl-
• 1,3,5-trimethyl-4-pyrazolecarboxylic acid
• Cambridge id 5264152
• NOIOGQJFLIPRBI-UHFFFAOYSA-N
• trimethylpyrazole-4-carboxylic acid
• SBB020155
• BBL013087
• STK315873
• TRA0010155
• MFCD00159648
• DTXSID60353049
• SCHEMBL1335845
• SY064142
• VU0404127-2
• SB30756
• SDCCGMLS-0064499.P001
• A802594
• 2R-0605
• AKOS000263895
• BB 0219207
• 1125-29-7
• F2169-0533
• 4-carboxy-1,3,5-trimethyl-1H-pyrazole
• FT-0606518
• AC-7734
• AM20080076
• CS-W013289
• EN300-25595
• ALBB-000004
• 1,3,5-TRIMETHYL-1H-PYRAZOLE-4-CARBOXYLICACID
• DB-050574

• MDL： MFCD00159648
• Inchi： 1S/C7H10N2O2/c1-4-6(7(10)11)5(2)9(3)8-4/h1-3H3,(H,10,11)
• InChI Key： NOIOGQJFLIPRBI-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074227566 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 154.17
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.24
• Melting Point: 215-217°C
• Boiling Point: 297.6°Cat760mmHg
• Flash Point: 133.8°C
• Refractive Index: 1.564
• PSA: 55.12000
• LogP: 0.73510

trimethyl-1H-pyrazole-4-carboxylic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on trimethyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of Trimethyl-1H-pyrazole-4-carboxylic Acid (CAS: 1125-29-7) and Its Applications in Chemical Biology and Pharmaceutical Research

Trimethyl-1H-pyrazole-4-carboxylic acid (CAS: 1125-29-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrazole ring and carboxylic acid functionality, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its potential as a pharmacophore in drug design, particularly in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The unique structural features of trimethyl-1H-pyrazole-4-carboxylic acid enable it to interact with diverse biological targets, making it a valuable scaffold in medicinal chemistry.

One of the most notable advancements in the study of trimethyl-1H-pyrazole-4-carboxylic acid is its role in the design of selective kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. Researchers have demonstrated that derivatives of trimethyl-1H-pyrazole-4-carboxylic acid can effectively inhibit specific kinases by binding to their ATP-binding sites. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of trimethyl-1H-pyrazole-4-carboxylic acid derivatives that exhibited potent inhibitory activity against JAK2 kinase, a target for myeloproliferative neoplasms. These findings highlight the compound's potential as a starting point for the development of novel kinase-targeted therapies.

In addition to its applications in kinase inhibition, trimethyl-1H-pyrazole-4-carboxylic acid has been investigated for its anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound could modulate the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. The researchers synthesized a library of trimethyl-1H-pyrazole-4-carboxylic acid analogs and evaluated their COX-2 inhibitory activity. Several compounds demonstrated significant selectivity for COX-2 over COX-1, suggesting their potential as safer anti-inflammatory agents with reduced gastrointestinal side effects. These results underscore the importance of trimethyl-1H-pyrazole-4-carboxylic acid as a scaffold for designing next-generation anti-inflammatory drugs.

Another area of interest is the antimicrobial potential of trimethyl-1H-pyrazole-4-carboxylic acid derivatives. With the rise of antibiotic-resistant pathogens, there is an urgent need for new antimicrobial agents. Recent research has shown that certain modifications to the trimethyl-1H-pyrazole-4-carboxylic acid scaffold can enhance its antibacterial and antifungal activity. For example, a study in the European Journal of Medicinal Chemistry described the synthesis of hybrid molecules combining trimethyl-1H-pyrazole-4-carboxylic acid with other bioactive moieties. These hybrids exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains. The study also provided insights into the structure-activity relationships, which could guide future optimization efforts.

Beyond its biological applications, trimethyl-1H-pyrazole-4-carboxylic acid has also been explored in materials science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for the development of metal-organic frameworks (MOFs) and other functional materials. A recent publication in Inorganic Chemistry highlighted the use of trimethyl-1H-pyrazole-4-carboxylic acid as a ligand in the synthesis of luminescent MOFs. These materials exhibited tunable emission properties, which could be leveraged for applications in sensing and optoelectronics. This interdisciplinary approach demonstrates the versatility of trimethyl-1H-pyrazole-4-carboxylic acid beyond traditional pharmaceutical applications.

In conclusion, trimethyl-1H-pyrazole-4-carboxylic acid (CAS: 1125-29-7) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications, ranging from kinase inhibition and anti-inflammatory therapy to antimicrobial activity and materials science, highlight its significance as a multifunctional scaffold. Future studies are expected to further elucidate its mechanistic insights and explore novel derivatives with enhanced biological and physicochemical properties. As the field advances, trimethyl-1H-pyrazole-4-carboxylic acid is poised to play a pivotal role in the discovery of next-generation therapeutics and functional materials.